Cas no 933674-52-3 (2-(3,4-Dimethylphenyl)cyclohexan-1-ol)

• Product Name: 2-(3,4-Dimethylphenyl)cyclohexan-1-ol
• CAS No: 933674-52-3
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 4788904
• Update Time: 2025-10-22

2-(3,4-Dimethylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylphenyl)cyclohexan-1-ol

• Inchi： 1S/C14H20O/c1-10-7-8-12(9-11(10)2)13-5-3-4-6-14(13)15/h7-9,13-15H,3-6H2,1-2H3
• InChI Key： FGDFUXHRYRMOID-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Additional information on 2-(3,4-Dimethylphenyl)cyclohexan-1-ol

2-(3,4-Dimethylphenyl)cyclohexan-1-ol (CAS No. 933674-52-3): An Overview of a Versatile Compound

2-(3,4-Dimethylphenyl)cyclohexan-1-ol (CAS No. 933674-52-3) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities and potential applications in drug development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 2-(3,4-Dimethylphenyl)cyclohexan-1-ol.

Chemical Structure and Properties

2-(3,4-Dimethylphenyl)cyclohexan-1-ol is a cyclohexanol derivative with a substituted phenyl ring. The compound features a cyclohexane ring attached to a 3,4-dimethylphenyl group through a carbon-carbon bond. The presence of the hydroxyl group (-OH) on the cyclohexane ring imparts unique chemical properties to the molecule. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane.

The chemical structure of 2-(3,4-Dimethylphenyl)cyclohexan-1-ol can be represented as:

C15H22O

The molecular weight of the compound is approximately 218.33 g/mol. The compound's stability under various conditions, such as temperature and pH, has been studied extensively to ensure its suitability for various applications.

Synthesis Methods

The synthesis of 2-(3,4-Dimethylphenyl)cyclohexan-1-ol has been explored through several routes, each offering unique advantages and challenges. One common method involves the Grignard reaction between 3,4-dimethylbenzyl chloride and cyclohexanone followed by reduction of the resulting ketone to an alcohol using sodium borohydride (NaBH₄). Another approach involves the palladium-catalyzed coupling of 3,4-dimethylphenylboronic acid with cyclohexanol in the presence of a base such as potassium carbonate (K₂CO₃). These methods have been optimized to achieve high yields and purity levels.

Biological Activities and Applications

2-(3,4-Dimethylphenyl)cyclohexan-1-ol has shown promising biological activities that make it an attractive candidate for drug development. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound has exhibited antiproliferative effects on cancer cells, particularly in breast and colon cancer cell lines.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the mechanism of action of 2-(3,4-Dimethylphenyl)cyclohexan-1-ol. They found that the compound selectively targets key signaling pathways involved in inflammation and cancer progression. Specifically, it inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating immune responses and cell survival.

Beyond its anti-inflammatory and antiproliferative properties, 2-(3,4-Dimethylphenyl)cyclohexan-1-ol has also shown potential as an analgesic agent. A study conducted by researchers at the University of California found that the compound effectively reduces pain sensitivity in animal models of chronic pain. This finding suggests that 2-(3,4-Dimethylphenyl)cyclohexan-1-ol could be developed into a novel analgesic drug with fewer side effects compared to existing pain medications.

Clinical Trials and Future Prospects

The promising preclinical results for 2-(3,4-Dimethylphenyl)cyclohexan-1-ol have led to increased interest in advancing its development into clinical trials. Several pharmaceutical companies are currently exploring the potential therapeutic applications of this compound. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating inflammatory diseases and cancer.

In addition to its therapeutic potential, 2-(3,4-Dimethylphenyl)cyclohexan-1-ol has also found applications in other areas such as fragrance chemistry. Its unique scent profile makes it a valuable ingredient in perfumes and personal care products.

Conclusion

2-(3,4-Dimethylphenyl)cyclohexan-1-ol (CAS No. 933674-52-3) is a versatile compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure confers distinct properties that make it suitable for various therapeutic uses. Ongoing research continues to uncover new biological activities and mechanisms of action for this compound, paving the way for its development into novel drugs with significant clinical impact.